Cas no 1805663-54-0 (Ethyl 3-cyano-2-ethyl-5-mercaptophenylacetate)

• Product Name: Ethyl 3-cyano-2-ethyl-5-mercaptophenylacetate
• CAS No: 1805663-54-0
• MF: C₁₃H₁₅NO₂S
• MW: 249.32870221138
• CID: 5010302
• Update Time: 2025-06-08

Ethyl 3-cyano-2-ethyl-5-mercaptophenylacetate Chemical and Physical Properties

Names and Identifiers

• Ethyl 3-cyano-2-ethyl-5-mercaptophenylacetate

• Inchi： 1S/C13H15NO2S/c1-3-12-9(7-13(15)16-4-2)5-11(17)6-10(12)8-14/h5-6,17H,3-4,7H2,1-2H3
• InChI Key： URQXLDFEROTROC-UHFFFAOYSA-N
• SMILES： SC1C=C(C#N)C(CC)=C(C=1)CC(=O)OCC

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 5
• Complexity: 310
• XLogP3: 2.7
• Topological Polar Surface Area: 51.1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Thiophenols

Additional information on Ethyl 3-cyano-2-ethyl-5-mercaptophenylacetate

Ethyl 3-cyano-2-ethyl-5-mercaptophenylacetate (CAS No. 1805663-54-0): A Multifaceted Compound in Modern Chemical Biology

Ethyl 3-cyano-2-ethyl-5-mercaptophenylacetate, identified by its CAS number 1805663-54-0, is a compound that has garnered significant attention in the field of chemical biology due to its unique structural and functional properties. This organophenolic derivative features a cyano group, an ethyl substituent, and a thiol moiety, which collectively contribute to its diverse applications in pharmaceutical research and synthetic chemistry.

The compound's structure, characterized by a phenyl ring substituted with a cyano group at the 3-position, an ethyl group at the 2-position, and a thiol group at the 5-position, makes it a versatile building block for the synthesis of more complex molecules. The presence of the cyano group enhances its reactivity, allowing for further functionalization through nucleophilic addition reactions, while the thiol group provides a site for coordination with metal ions or participation in disulfide bond formation.

In recent years, Ethyl 3-cyano-2-ethyl-5-mercaptophenylacetate has been explored in various research avenues, particularly in the development of novel therapeutic agents. Its thiol functionality has been utilized in the synthesis of protease inhibitors, which are critical in treating inflammatory and infectious diseases. For instance, studies have demonstrated its potential in modulating the activity of cysteine proteases by forming reversible disulfide bonds with active-site residues.

Moreover, the compound's cyano group has been leveraged in the design of bioconjugates that exhibit enhanced stability and bioavailability. Researchers have incorporated Ethyl 3-cyano-2-ethyl-5-mercaptophenylacetate into drug delivery systems to improve targeting efficiency and reduce off-target effects. These advancements highlight its importance as a key intermediate in pharmaceutical innovation.

The ethyl substituent at the 2-position of the phenyl ring adds another layer of complexity to Ethyl 3-cyano-2-ethyl-5-mercaptophenylacetate, influencing its solubility and metabolic stability. This feature has been exploited in the development of prodrugs that undergo enzymatic cleavage to release active pharmacological agents. Such strategies are particularly valuable in achieving controlled drug release and optimizing therapeutic outcomes.

Recent studies have also explored the antimicrobial properties of Ethyl 3-cyano-2-ethyl-5-mercaptophenylacetate. The thiol group's ability to disrupt bacterial cell membranes has been investigated as a potential mechanism against drug-resistant pathogens. Preliminary findings suggest that this compound exhibits promising activity against certain Gram-negative bacteria, offering a new avenue for combating antibiotic-resistant infections.

The compound's structural versatility has not gone unnoticed in materials science either. Ethyl 3-cyano-2-ethyl-5-mercaptophenylacetate has been employed in the synthesis of conductive polymers and metalorganic frameworks (MOFs) due to its ability to form stable coordination complexes with transition metals. These materials have applications in electronics, catalysis, and gas storage, underscoring the compound's broad utility beyond pharmaceuticals.

In conclusion, Ethyl 3-cyano-2-ethyl-5-mercaptophenylacetate (CAS No. 1805663-54-0) is a remarkable compound with multifaceted applications in chemical biology and synthetic chemistry. Its unique structural features enable its use in drug development, material science, and antimicrobial research. As ongoing studies continue to uncover new possibilities for this versatile molecule, it is poised to play an increasingly significant role in advancing scientific and medical innovations.